Cas no 3268-75-5 (2-chloro-N-(6-chloro-1,3-benzothiazol-2-yl)acetamide)

• Product Name: 2-chloro-N-(6-chloro-1,3-benzothiazol-2-yl)acetamide
• CAS No: 3268-75-5
• MF: C₉H₆Cl₂N₂OS
• MW: 261.1277384758
• CID: 1075563
• PubChem ID: 763236
• Update Time: 2025-04-20

2-chloro-N-(6-chloro-1,3-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(6-chloro-benzothiazol-2-yl)-acetamide
• 2-chloroacetamido-6-chlorobenzothiazole
• 2-chloro-N-(6-chlorobenzo[d]thiazol-2-yl)acetamide
• 2-chloro-N-(6-chlorobenzothiazol-2-yl)acetamide
• AC1LG0LA
• BBL025716
• Chlor-essigsaeure-(6-chlor-benzothiazol-2-ylamid)
• chloro-acetic acid-(6-chloro-benzothiazol-2-ylamide)
• CTK1B2205
• F3308-4054
• STL358277
• 2-chloro-N-(6-chloro-1,3-benzothiazol-2-yl)acetamide
• 2-CHLORO-N~1~-(6-CHLORO-1,3-BENZOTHIAZOL-2-YL)ACETAMIDE
• CS-0249901
• SR-01000362596
• Z285220888
• SR-01000362596-1
• MFCD02668183
• 3268-75-5
• VS-08061
• DTXSID80354093
• AKOS000104168
• EN300-45751

• MDL： MFCD02668183
• Inchi： 1S/C9H6Cl2N2OS/c10-4-8(14)13-9-12-6-2-1-5(11)3-7(6)15-9/h1-3H,4H2,(H,12,13,14)
• InChI Key： XUVJLNSGXUWBNT-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)SC(NC(CCl)=O)=N2

Computed Properties

• Exact Mass: 259.9577894g/mol
• Monoisotopic Mass: 259.9577894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 70.2Ų

2-chloro-N-(6-chloro-1,3-benzothiazol-2-yl)acetamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT